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The Thorium-229 (22°Th) nucleus possesses a uniguely low-energy isomeric state, a feature
that has positioned it at the forefront of research in nuclear physics, with profound implications
for the development of ultra-precise nuclear clocks and the search for new physics beyond the
Standard Model. Understanding the intricate structure of this nucleus is paramount for the
advancement of these applications. This guide provides a comparative overview of the leading
theoretical models describing the nuclear structure of 22°Th, juxtaposed with the latest
experimental data.

Theoretical Frameworks: A Comparative Analysis

The nuclear structure of 229Th, characterized by its octupole deformation, presents a significant
challenge to theoretical models. The primary models employed to unravel its complexities are
the Quasiparticle-Phonon Model (QPM), the Projected Shell Model (PSM), and Nuclear Density
Functional Theory (DFT).

e Quasiparticle-Phonon Model (QPM): This model interprets the excited states of the nucleus
in terms of quasiparticle and phonon excitations. For 2°Th, the QPM highlights the critical
role of the interplay between collective quadrupole-octupole vibrations and single-particle
motion in the emergence of the low-lying isomeric state. The model predicts that the isomer's
existence is highly sensitive to the octupole deformation of the nucleus.[1]
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e Projected Shell Model (PSM): The PSM offers a microscopic description of the nuclear

structure. A recent study using the PSM has successfully described the low-energy levels of

229Th and provided a calculated reduced transition probability for the isomeric M1 transition.

[2]3]

e Nuclear Density Functional Theory (DFT): DFT is a versatile theoretical tool used to study

the properties of medium-mass and heavy nuclei. In the context of 2°Th, DFT calculations

are particularly relevant for understanding the behavior of thorium atoms when doped into

solid-state crystals, a common experimental approach for studying the isomer.[4][5] These

calculations help in predicting the electronic environment of the thorium nucleus within the

crystal lattice, which is crucial for interpreting experimental results.

Quantitative Data Summary

The following tables present a summary of key nuclear properties of the 22°Th ground and

isomeric states, comparing experimental values with theoretical predictions where available.

Table 1: Experimentally Determined Nuclear Properties of 22°Th

Property

Ground State (5/2+)

Isomeric State
(312+)

Experimental
Method

Isomer Energy (eV)

8.338(24)

Gamma-ray
Spectroscopy, Internal
Conversion

Spectroscopy|[6][7]

Half-life

7917 years (a-decay)

7.0(1.0) ps (neutral

atom, IC decay)

Alpha decay counting,
Internal Conversion

Spectroscopy|6]

Magnetic Dipole

Laser Spectroscopy

+0.360(7) -0.37(6) (Hyperfine Structure)
Moment (1_N)
[7]
Spectroscopic Electric Laser Spectroscopy
Quadrupole Moment +3.11(6) +1.74(6) (Hyperfine Structure)
(e-b) [7]
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Table 2: Comparison of Theoretical and Experimental Reduced Transition Probabilities for the
Isomeric Transition

. . Predicted B(M1) Experimental B(M1)
Transition Theoretical Model
(W.u.) (W.u.)
Consistent with
3/2+ - 5/2+ Projected Shell Model  0.0240[2] measured radiative

lifetime[2]

Experimental Protocols

The precise measurement of 2°Th's nuclear properties has been made possible through a
suite of sophisticated experimental techniques.

Gamma-Ray Spectroscopy

The existence of the isomeric state in 22°Th was first inferred from high-resolution gamma-ray
spectroscopy of the alpha decay of Uranium-233 (233U).[7][8]

e Protocol:

o A source of 28U is prepared, which alpha-decays to 2°Th, populating various excited
states, including the isomer.

o High-purity germanium (HPGe) detectors are used to measure the energies and
intensities of the gamma rays emitted as the excited states of 22°Th decay.[1][9][10]

o By analyzing the cascade of gamma-ray transitions and applying energy conservation
principles, the energy of the isomeric state can be determined indirectly.

Laser Spectroscopy of Trapped lons

Laser spectroscopy of trapped 22°Th ions provides highly precise measurements of the
hyperfine structure of its atomic levels, from which the nuclear moments can be extracted.

e Protocol:
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o 229Th ions (typically Th3*) are produced, for instance, from the decay of a 233U source.
o The ions are confined in a linear Paul trap.

o To reduce their kinetic energy and enable high-resolution spectroscopy, the trapped Th3+
ions are sympathetically cooled using laser-cooled Strontium-88 (88Sr+) ions.[11][12][13]

o Atunable laser is used to probe the electronic transitions in the trapped Th3* ions.

o By precisely measuring the frequencies of the hyperfine components of these transitions,
the magnetic dipole and electric quadrupole moments of the nucleus are determined.[11]
[12]

Internal Conversion Spectroscopy

The direct detection of the isomer's decay was first achieved through the observation of internal
conversion (IC), a process where the nuclear excitation energy is transferred to an atomic
electron, leading to its ejection.

e Protocol:

o

29mTh isomers are produced, for example, from a 233U source.
o The recoiling isomers are collected on a surface.

o The low-energy electrons emitted through the internal conversion process are detected
using an electron spectrometer.

o The energy of the emitted electrons corresponds to the isomer's energy minus the
electron's binding energy, allowing for a direct measurement of the isomer's energy.[7]

Visualizing the Interplay of Theory and Experiment

The following diagrams illustrate the relationship between the theoretical models and the
experimental approaches used to probe the nuclear structure of Thorium-229.
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The iterative cycle of theoretical prediction and experimental validation in 22°Th research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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